Cas no 1607014-49-2 (methyl 3-azabicyclo3.1.0hexane-6-carboxylate)

Methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate is a bicyclic heterocyclic compound featuring a fused cyclopropane-pyrrolidine core with an ester functional group. This structure imparts rigidity and stereochemical complexity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The strained bicyclic framework enhances reactivity, facilitating further derivatization, while the ester group allows for versatile transformations, including hydrolysis or reduction. Its compact, three-dimensional architecture is particularly useful in drug discovery for modulating physicochemical properties and improving target binding affinity. The compound’s stability under standard handling conditions ensures reliable performance in synthetic applications. Suitable for use in medicinal chemistry and as a scaffold for bioactive molecule development.
methyl 3-azabicyclo3.1.0hexane-6-carboxylate structure
1607014-49-2 structure
Product Name:methyl 3-azabicyclo3.1.0hexane-6-carboxylate
CAS No:1607014-49-2
MF:C7H11NO2
MW:141.167742013931
MDL:MFCD24390808
CID:2134770
PubChem ID:67233471
Update Time:2025-05-28

methyl 3-azabicyclo3.1.0hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester
    • methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate
    • methyl 3-azabicyclo3.1.0hexane-6-carboxylate
    • MDL: MFCD24390808
    • Inchi: 1S/C7H11NO2/c1-10-7(9)6-4-2-8-3-5(4)6/h4-6,8H,2-3H2,1H3
    • InChI Key: LITPBZMWZQGLEL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C2CNCC21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Topological Polar Surface Area: 38.3

methyl 3-azabicyclo3.1.0hexane-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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